Cas no 2739-74-4 (Ethyl 3-(pyridin-2-YL)propanoate)

• Product Name: Ethyl 3-(pyridin-2-YL)propanoate
• CAS No: 2739-74-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD04004149
• CID: 281573
• PubChem ID: 347337
• Update Time: 2025-06-26

Ethyl 3-(pyridin-2-YL)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(pyridin-2-yl)propanoate
• Ethyl 3-(2-Pyridyl)propanoate
• 2-Pyridinepropanoicacid, ethyl ester
• ETHYL 3-PYRIDIN-2-YLPROPANOATE
• Ethyl pyridine-2-propanoate
• 2-Pyridinepropanoic acid, ethyl ester
• 3-Pyridin-2-yl-propionic acid ethyl ester
• ethyl 3-(2-pyridinyl)propanoate
• ethyl3-pyridin-2-ylpropanoate
• NSC405971
• Ethyl3-(2-Pyridyl)propanoate
• ethyl 3-(2-pyridyl) propionate
• 2-Pyridinepropanoicacid,ethylester
• MWOKKDYGYSPXIO-UHFFFAOYSA-N
• ethyl 3-(pyridin-2-yl)propionate
• CAA73974
• 2739-74-4
• SY022461
• SCHEMBL4341122
• AKOS005067448
• AC2306
• SB52625
• MFCD04004149
• DTXSID30324180
• A5319
• AMY4402
• FT-0733961
• NSC-405971
• CS-0006559
• CS-11492
• DB-010173
• Ethyl 3-(pyridin-2-YL)propanoate

• MDL： MFCD04004149
• Inchi： 1S/C10H13NO2/c1-2-13-10(12)7-6-9-5-3-4-8-11-9/h3-5,8H,2,6-7H2,1H3
• InChI Key： MWOKKDYGYSPXIO-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.063
• Boiling Point: 254.1 ℃ at 760 mmHg
• Flash Point: 107.5°C
• Refractive Index: 1.5
• PSA: 39.19000
• LogP: 1.57730

Additional information on Ethyl 3-(pyridin-2-YL)propanoate

Ethyl 3-(Pyridin-2-Yl)Propanoate: A Comprehensive Overview

Ethyl 3-(Pyridin-2-Yl)Propanoate, also known by its CAS number 2739-74-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential applications in drug design and material science. The structure of Ethyl 3-(Pyridin-2-Yl)Propanoate consists of a pyridine ring attached to a propanoate ester group, making it a versatile molecule with diverse functional groups that can be exploited for various purposes.

Recent studies have highlighted the importance of pyridine derivatives like Ethyl 3-(Pyridin-2-Yl)Propanoate in the development of bioactive compounds. Researchers have demonstrated that the presence of the pyridine ring can significantly influence the molecule's electronic properties, making it an attractive candidate for applications in medicinal chemistry. For instance, the propanoate group can act as a bioisostere, potentially enhancing the compound's ability to interact with biological targets such as enzymes or receptors.

One of the most promising areas of research involving Ethyl 3-(Pyridin-2-Yl)Propanoate is its potential role in drug delivery systems. The ester functionality in the molecule has been shown to facilitate controlled release mechanisms, which are critical in ensuring the efficacy and safety of therapeutic agents. Additionally, the pyridine ring's ability to form hydrogen bonds and participate in π-π interactions makes it an ideal component for designing drug carriers with enhanced stability and targeting capabilities.

In terms of synthesis, Ethyl 3-(Pyridin-2-Yl)Propanoate can be prepared through various routes, including nucleophilic substitution and esterification reactions. These methods have been optimized in recent studies to improve yield and purity, ensuring that the compound can be produced efficiently for both research and industrial applications. The use of green chemistry principles in these synthetic processes has also gained attention, as researchers seek to minimize environmental impact while maintaining high-quality standards.

The spectroscopic properties of Ethyl 3-(Pyridin-2-Yl)Propanoate have been extensively studied using techniques such as UV-vis spectroscopy and NMR spectroscopy. These studies have provided valuable insights into the molecule's electronic structure and conformational flexibility, which are crucial for understanding its reactivity and behavior in different chemical environments. For example, the absorption properties of the compound make it a potential candidate for use in optoelectronic materials or sensors.

Another area where Ethyl 3-(Pyridin-2-Yl)Propanoate has shown promise is in catalytic applications. The pyridine ring's ability to act as a coordinating ligand has been leveraged in transition metal catalysis, where it can stabilize metal centers and enhance catalytic activity. Recent research has explored its use in asymmetric catalysis, where it has demonstrated high enantioselectivity in certain reactions, opening new avenues for chiral synthesis.

Despite its numerous advantages, Ethyl 3-(Pyridin-2-Yl)Propanoate also presents some challenges that require further investigation. For instance, its stability under various conditions needs to be thoroughly evaluated to ensure its suitability for long-term applications. Additionally, while its bioactivity has been demonstrated in preliminary studies, more comprehensive toxicological assessments are necessary to fully understand its safety profile.

In conclusion, Ethyl 3-(Pyridin-2-Yl)Propanoate (CAS No: 2739-74-4) is a multifaceted compound with a wide range of potential applications across different scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, material science, and catalysis. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing modern chemistry.